Cas no 68090-67-5 (1-(Sulfinylamino)-3-(trifluoromethyl)benzene)

• Product Name: 1-(Sulfinylamino)-3-(trifluoromethyl)benzene
• CAS No: 68090-67-5
• MF: C₇H₄F₃NOS
• MW: 207.17297077179
• MDL: MFCD00054489
• CID: 4715984
• Update Time: 2025-06-09

1-(Sulfinylamino)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(sulfinylamino)-3-(trifluoromethyl)benzene
• N-sulfinyl-3-(trifluoromethyl)aniline
• FCH1329645
• R1854
• benzene, 1-(sulfinylamino)-3-(trifluoromethyl)-
• 1-(Sulfinylamino)-3-(trifluoromethyl)benzene

• MDL： MFCD00054489
• Inchi： 1S/C7H4F3NOS/c8-7(9,10)5-2-1-3-6(4-5)11-13-12/h1-4H
• InChI Key： CLMAHKQUGFOWST-UHFFFAOYSA-N
• SMILES： S(=NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3.6
• Topological Polar Surface Area: 30.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(Sulfinylamino)-3-(trifluoromethyl)benzene

Comprehensive Overview of 1-(Sulfinylamino)-3-(trifluoromethyl)benzene (CAS No. 68090-67-5)

1-(Sulfinylamino)-3-(trifluoromethyl)benzene, with the CAS number 68090-67-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound, characterized by its unique sulfinylamino and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its versatility and relevance in modern chemical synthesis.

The molecular structure of 1-(Sulfinylamino)-3-(trifluoromethyl)benzene features a benzene ring substituted with a sulfinylamino group (-S(=O)-NH-) and a trifluoromethyl group (-CF3). These functional groups contribute to its distinct reactivity, enabling its use in various cross-coupling reactions and catalyzed transformations. The presence of the trifluoromethyl group enhances the compound's lipophilicity, making it particularly useful in the design of bioactive molecules and advanced materials.

In recent years, the demand for fluorinated compounds like 1-(Sulfinylamino)-3-(trifluoromethyl)benzene has surged, driven by their applications in drug discovery and agrochemical development. Fluorine-containing molecules are known for their ability to improve metabolic stability and bioavailability, which aligns with current trends in precision medicine and sustainable agriculture. This compound's role as a building block in these fields underscores its importance in addressing global challenges such as antimicrobial resistance and crop protection.

From a synthetic perspective, CAS 68090-67-5 is often utilized in palladium-catalyzed reactions and nucleophilic substitutions, where its sulfinylamino moiety acts as a directing group. Its compatibility with green chemistry principles has also been explored, as researchers seek to minimize environmental impact while maintaining high yields. This aligns with the growing emphasis on sustainable chemical processes and circular economy initiatives in the chemical industry.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 1-(Sulfinylamino)-3-(trifluoromethyl)benzene. These methods ensure purity and confirm structural integrity, which are critical for its application in high-value sectors. Additionally, computational modeling has been used to predict its behavior in complex reaction systems, further enhancing its utility in rational drug design and materials engineering.

The compound's stability under various conditions makes it a reliable candidate for scale-up production. However, handling requires adherence to standard laboratory safety protocols, including the use of appropriate personal protective equipment (PPE). Its compatibility with common organic solvents, such as dichloromethane and acetonitrile, facilitates its integration into existing synthetic workflows.

Looking ahead, 1-(Sulfinylamino)-3-(trifluoromethyl)benzene is poised to play a pivotal role in emerging technologies, including bioorthogonal chemistry and smart materials. Its unique properties align with the increasing demand for high-performance chemicals that meet the stringent requirements of modern applications. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow.

In summary, 1-(Sulfinylamino)-3-(trifluoromethyl)benzene (CAS 68090-67-5) represents a fascinating intersection of chemistry and innovation. Its structural features, combined with its broad applicability, make it a standout candidate for addressing contemporary challenges in science and technology. Whether in pharmaceuticals, agriculture, or advanced materials, this compound continues to inspire new discoveries and applications.